Anti-dodecachloropentacyclooctadecadiene
Anti-dodecachloropentacyclooctadecadiene
Brand Name:
Vulcanchem
CAS No.:
135821-74-8
VCID:
VC0171357
InChI:
InChI=1S/C18H12Cl12/c19-9-10(20)15(25)7-3-4-8-6(2-1-5(7)13(9,23)17(15,27)28)14(24)11(21)12(22)16(8,26)18(14,29)30/h5-8H,1-4H2/t5-,6-,7+,8+,13-,14-,15+,16+
SMILES:
C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C18H12Cl12
Molecular Weight:
653.7 g/mol
Anti-dodecachloropentacyclooctadecadiene
CAS No.: 135821-74-8
Main Products
VCID: VC0171357
Molecular Formula: C18H12Cl12
Molecular Weight: 653.7 g/mol
| CAS No. | 135821-74-8 |
|---|---|
| Product Name | Anti-dodecachloropentacyclooctadecadiene |
| Molecular Formula | C18H12Cl12 |
| Molecular Weight | 653.7 g/mol |
| IUPAC Name | (1R,2R,5R,6R,9S,10S,13S,14S)-1,6,7,8,9,14,15,16,17,17,18,18-dodecachloropentacyclo[12.2.1.16,9.02,13.05,10]octadeca-7,15-diene |
| Standard InChI | InChI=1S/C18H12Cl12/c19-9-10(20)15(25)7-3-4-8-6(2-1-5(7)13(9,23)17(15,27)28)14(24)11(21)12(22)16(8,26)18(14,29)30/h5-8H,1-4H2/t5-,6-,7+,8+,13-,14-,15+,16+ |
| Standard InChIKey | UGQQAJOWXNCOPY-VBCJEVMVSA-N |
| Isomeric SMILES | C1C[C@@H]2[C@H](CC[C@H]3[C@@H]1[C@]4(C(=C([C@@]3(C4(Cl)Cl)Cl)Cl)Cl)Cl)[C@@]5(C(=C([C@]2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| SMILES | C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| Synonyms | DECHLORANE PLUS ANTI |
| PubChem Compound | 14178854 |
| Last Modified | Nov 11 2021 |
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